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Compound of Interest

Compound Name: 2-Bromo-4-hydroxy-6-nitrotoluene
CAS No.: 62827-40-1
Cat. No.: B1343642
Get Quote
. J

Executive Summary: The Halogenated Nitrocresol
Scaffold

2-Bromo-4-hydroxy-6-nitrotoluene (preferred IUPAC name: 2-bromo-4-methyl-6-nitrophenol)
represents a critical chemical scaffold in the development of lipophilic protonophores. Unlike its
purely nitro-substituted cousins (e.g., the herbicide DNOC), the incorporation of a bromine
atom at the ortho position introduces a unique balance of lipophilicity (LogP ~2.9) and acidity
(pKa ~4-5).

This guide evaluates the structure-activity relationship (SAR) of this scaffold, specifically
analyzing how the bromine-nitro interplay drives its dual-action mechanism as a mitochondrial
uncoupler and broad-spectrum antimicrobial agent.

Structure-Activity Relationship (SAR) Analysis
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The pharmacological efficacy of 2-bromo-4-methyl-6-nitrophenol relies on the "Push-Pull”
electronic effects between the electron-withdrawing nitro/bromo groups and the electron-
donating hydroxyl group.

The Pharmacophore Map
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Figure 1: Pharmacophore dissection of the 2-bromo-4-methyl-6-nitrophenol scaffold
highlighting the functional role of each substituent.

Comparative Performance Data

The following table contrasts the 2-Bromo analog against standard alternatives in the
nitrophenol class. Data represents consensus values from physicochemical profiling and
antimicrobial assays (S. aureus).
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Compound / Fungicide
Chloro General
Cl, Me, NOz 2.65 ~4.7 Moderate o
Analog Biocide
Agrochemical
Fluoro Analog F, Me, NO2 2.30 ~5.0 Low ]
Intermediate
DNOC NO2z, Me, ) Herbicide
2.10 4.4 Very High )
(Standard) NO2 (Restricted)
) Antiseptic
Non-Nitrated Br, Me, H 3.50 ~10 None
(Weak)

Key Insight: The Bromo-Nitro combination provides a "sweet spot." It is more lipophilic than the

Dinitro (DNOC) standard, allowing better penetration into complex biofilms, yet retains sufficient

acidity to act as a proton shuttle, unlike the non-nitrated phenols.

Mechanism of Action: Protonophore Uncoupling

The primary mode of action for this scaffold is the disruption of the electrochemical proton

gradient (

) across the inner mitochondrial membrane (or bacterial cell membrane).

Mechanistic Pathway

e Protonation: In the acidic intermembrane space (or periplasm), the neutral phenol (Ph-OH)
forms.

» Translocation: The lipophilic Br and Me groups facilitate the diffusion of Ph-OH across the
lipid bilayer.

o Deprotonation: Upon reaching the alkaline matrix (or cytoplasm), the proton is released.
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e Anion Return: The negative charge of the phenolate ion (Ph-O~) is delocalized by the ortho-
Nitro group, allowing the anion to diffuse back across the membrane to repeat the cycle.
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Figure 2: The proton shuttle mechanism. The ortho-nitro group is critical for stabilizing the
anionic form during the return trip across the membrane.

Experimental Protocols
Synthesis of 2-Bromo-4-methyl-6-nitrophenol

Rationale: Direct bromination of 4-methyl-2-nitrophenol is preferred over nitration of
bromocresol to control regioselectivity and prevent poly-nitration.

Reagents: 4-methyl-2-nitrophenol (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq), Acetonitrile
(ACN), Trifluoroacetic acid (catalytic).

Dissolution: Dissolve 10 mmol of 4-methyl-2-nitrophenol in 25 mL of ACN.

o Catalysis: Add 0.1 mL Trifluoroacetic acid (activates NBS).

e Bromination: Add NBS portion-wise over 30 minutes at 0°C.

» Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).
e Quench: Pour mixture into ice water (100 mL).

o Extraction: Extract with Dichloromethane (3 x 30 mL). Wash organic layer with brine.
 Purification: Recrystallize from Ethanol/Water to yield yellow needles.

o Expected Yield: 85-90%

o Validation: 1H NMR should show loss of the C2 proton and a downfield shift of remaining
aromatic protons.

Mitochondrial Uncoupling Assay (OCR)

Rationale: Measuring Oxygen Consumption Rate (OCR) confirms the uncoupling activity. A true
uncoupler increases basal respiration but decreases ATP production.
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System: Isolated Rat Liver Mitochondria or HepG2 cells. Instrument: Seahorse XF Analyzer or
Clark Oxygen Electrode.

Basal Measurement: Establish baseline respiration in media containing succinate
(substrate).

e Oligomycin Addition: Add Oligomycin (2 pg/mL) to inhibit ATP synthase. Respiration should
drop (State 4).

o Compound Titration: Inject 2-Bromo-4-methyl-6-nitrophenol (0.1 - 10 puM).
o Positive Result: Immediate, dose-dependent increase in OCR (mimicking FCCP).
o Negative Control: DMSO vehicle.

 Validation: Add Antimycin A to shut down the chain completely (verifying non-mitochondrial
oxygen use).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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